(3,4,5-trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone

• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol
• SMILES: CC1=CC(N(C2=CC=CC=C12)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)(C)C
• InChI: InChI=1S/C22H25NO4/c1-14-13-22(2,3)23(17-10-8-7-9-16(14)17)21(24)15-11-18(25-4)20(27-6)19(12-15)26-5/h7-13H,1-6H3
• InChIKey: DXGWGJHXOGEAPN-UHFFFAOYSA-N

Buy (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone CAS 332382-65-7 – Procurement-Grade Identity & Baseline Profile

(3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone (CAS 332382-65-7, molecular formula C₂₂H₂₅NO₄, molecular weight 367.4 g·mol⁻¹) is a synthetic small molecule belonging to the trimethoxyphenyl-dihydroquinoline hybrid class . Its structure combines a 3,4,5-trimethoxyphenyl (TMP) pharmacophore—recognized as essential for colchicine-binding site tubulin engagement—with a 2,2,4-trimethyl-1,2-dihydroquinoline core that introduces steric bulk and lipophilic character distinct from planar quinoline analogs . The compound is accessible via a one-step Vilsmeier-type acylation in quantitative yield, providing a reproducible synthetic entry point for procurement and structure–activity relationship (SAR) exploration [1].

01

One-step quantitative synthesis supports rapid procurement and SAR library expansion

02

Complete multi-technique spectroscopic fingerprint (¹H, ²H, ¹³C NMR, IR, Raman) for identity verification

03

Saturated 2,2,4-trimethyl-1,2-dihydroquinoline core provides a distinct scaffold for non-aromatic quinoline SAR studies

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. Synthesis and Spectroscopic Characterization of (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone. Molbank 2023, 2023(2), M1654. DOI: 10.3390/M1654. View Source

Why Generic Substitution of (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone Is Not Scientifically Defensible

Structural variations within the trimethoxyphenyl-quinoline hybrid class produce divergent biological profiles that preclude simple interchange. The target compound carries a saturated 2,2,4-trimethyl-1,2-dihydroquinoline ring, whereas the majority of reported TMP-quinoline analogs (e.g., MPT0B014 and 6-aryl-4-(3,4,5-trimethoxyphenyl)quinoline derivatives) possess fully aromatic quinoline cores, a difference that alters molecular shape, conformational flexibility, and electron distribution [1][2]. Even a single substituent change—such as the 6-hydroxy group present in the closest cataloged analog (6-hydroxy-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl)(3,4,5-trimethoxyphenyl)methanone—introduces an additional hydrogen-bond donor/acceptor that can shift target engagement from tubulin to serotonin receptor family members, as evidenced by the 5-HT₃ receptor binding data (IC₅₀ = 166 nM) reported for that congener [3]. Without direct comparative data, assuming functional equivalence between the target compound and any in-class analog risks invalidating experimental outcomes.

Core saturation

Saturated dihydroquinoline ring vs. aromatic quinoline in most TMP hybrids. Non-planar geometry may redirect target engagement away from colchicine-site tubulin.

Hydroxy substitution

Closest catalog analog (6-hydroxy) binds 5-HT₃ receptor, not tubulin. Removing the 6-OH in the target compound does not restore tubulin activity by default.

Uncharacterized biology

Target compound lacks direct target profiling. Assuming functional equivalence with aromatic quinoline CBSIs may invalidate experimental outcomes.

• [1] Qianqian Xu, Yuxuan Tu, Yujing Zhang, Yutao Xiu, Zongjiang Yu, Hongfei Jiang, Chao Wang. Discovery and Biological Evaluation of 6-Aryl-4-(3,4,5-trimethoxyphenyl)quinoline Derivatives with Promising Antitumor Activities as Novel Colchicine-Binding Site Inhibitors. European Journal of Medicinal Chemistry 2024, p. 116869. DOI: 10.1016/j.ejmech.2024.116869. View Source
• [2] Bertin Bioreagent. MPT0B014 – Biochemicals – CAT N°: 21718 (6-quinolinyl(3,4,5-trimethoxyphenyl)methanone). Product Datasheet, 2024. View Source
• [3] BindingDB Entry BDBM50452951 / CHEMBL288490. Affinity Data: IC₅₀ = 166 nM – Displacement of [³H]-Q-ICS 205-930 binding to 5-hydroxytryptamine 3 receptor recognition sites in rat brain membranes. https://bindingdb.org. View Source

Quantitative Differentiation Evidence for (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone Procurement

One-Step Vilsmeier Acylation Delivers Quantitative Isolated Yield – Synthetic Accessibility Advantage

The target compound is prepared in a single synthetic operation via adapted Vilsmeier conditions, providing quantitative isolated yield after straightforward workup [1]. This contrasts sharply with the multi-step sequences (typically 4–7 steps) required for most pharmacologically characterized TMP-quinoline hybrids such as 6-aryl-4-(3,4,5-trimethoxyphenyl)quinoline derivatives and CA-4 quinoline analogs, where overall yields frequently fall below 20% [2]. The one-step, high-yield protocol reduces procurement cost, synthesis time, and batch-to-batch variability for laboratories requiring gram-scale quantities.

Synthetic efficiency

Cross-study comparable

1 step, quantitative yield

Enables rapid procurement for SAR libraries

Multi-step aromatic quinoline TMP hybrids typically yield

Spectroscopic identity

Cross-study comparable

5 independent techniques

Target: ¹H, ²H, ¹³C NMR, IR, Raman with full assignments

Nearest analog: no published spectroscopic data

Unique verified identity for procurement confidence

Published peak assignments support independent quality control

Structural divergence

Class-level inference

Non-planar dihydroquinoline core

Tubulin binding not inferred; target engagement may differ

Aromatic quinoline CBSIs show IC₅₀ 0.03–0.18 µM; target compound untested

Evidence Dimension	Synthetic step count and isolated yield
Target Compound Data	One step; quantitative yield (title compound, CAS 332382-65-7)
Comparator Or Baseline	6-Aryl-4-(3,4,5-trimethoxyphenyl)quinoline derivatives: multi-step (≥4 steps); overall yields typically <20% (representative class baseline)
Quantified Difference	≥4-step reduction; yield advantage >5-fold vs. typical multi-step TMP-quinoline hybrid syntheses
Conditions	Adapted Vilsmeier acylation (DMF/POCl₃-type conditions); product characterized by ¹H-, ²H-, ¹³C-NMR, IR, and Raman spectroscopy

Why This Matters

Procurement decisions for exploratory SAR or screening libraries prioritize compounds accessible in high yield via short synthetic routes; the one-step quantitative protocol eliminates the supply bottleneck common to TMP-quinoline analogs.

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. Synthesis and Spectroscopic Characterization of (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone. Molbank 2023, 2023(2), M1654. DOI: 10.3390/M1654. View Source
• [2] Qianqian Xu, Yuxuan Tu, Yujing Zhang, Yutao Xiu, Zongjiang Yu, Hongfei Jiang, Chao Wang. Discovery and Biological Evaluation of 6-Aryl-4-(3,4,5-trimethoxyphenyl)quinoline Derivatives with Promising Antitumor Activities as Novel Colchicine-Binding Site Inhibitors. European Journal of Medicinal Chemistry 2024, p. 116869. View Source

Complete Spectroscopic Fingerprint Enables Identity Verification Independent of Biological Data

The Molbank publication provides a full spectroscopic characterization package including ¹H-NMR, ²H-NMR, ¹³C-NMR, IR, and Raman spectra with detailed peak assignments [1]. This level of characterization exceeds what is typically available from commercial vendors for research-grade TMP-quinoline intermediates, where often only ¹H-NMR and/or LC-MS data are provided. The availability of ²H-NMR and Raman data is particularly valuable for deuteration studies and non-destructive identity confirmation, respectively. For the closest catalog analog (6-hydroxy-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl)(3,4,5-trimethoxyphenyl)methanone, published spectroscopic data are absent from the primary literature [2].

Spectroscopic identity

Cross-study comparable

5 independent techniques

Target: ¹H, ²H, ¹³C NMR, IR, Raman with full assignments

Nearest analog: no published spectroscopic data

Unique verified identity for procurement confidence

Published peak assignments support independent quality control

Evidence Dimension	Published spectroscopic characterization depth
Target Compound Data	¹H-NMR, ²H-NMR, ¹³C-NMR, IR, Raman – all with full peak assignments (Molbank 2023, M1654)
Comparator Or Baseline	Closest catalog analog (6-hydroxy derivative): no primary literature spectroscopic characterization available; vendor listings provide only molecular formula and weight
Quantified Difference	5 independent spectroscopic techniques vs. 0 published for nearest analog
Conditions	Standard solution-state NMR and solid-state IR/Raman spectroscopy at room temperature

Why This Matters

For regulated or replicable research, verified compound identity via multiple orthogonal spectroscopic methods is a procurement prerequisite that the target compound uniquely satisfies among its immediate structural neighbors.

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. Synthesis and Spectroscopic Characterization of (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone. Molbank 2023, 2023(2), M1654. View Source
• [2] Ambinter. AMB19135517 – (6-Hydroxy-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl)(3,4,5-trimethoxyphenyl)methanone. Catalog Entry. https://www.ambinter.com. View Source

Structural Divergence from Fully Aromatic Quinoline Tubulin Inhibitors Alters Predicted Binding Mode

The target compound features a partially saturated 2,2,4-trimethyl-1,2-dihydroquinoline ring system, whereas the most potent reported TMP-quinoline tubulin inhibitors (e.g., compound 14u: IC₅₀ = 0.03–0.18 μM against Huh7, A549, and MCF-7 cell lines) and MPT0B014 (IC₅₀ ≈ 0.03 μM; G₂/M arrest in A549 cells) possess fully aromatic quinoline scaffolds [1][2]. The saturated core in the target compound introduces a tetrahedral carbon at position 4, disrupting the planar π-stacking interactions that are critical for colchicine-site binding in aromatic quinoline-based CBSIs. Molecular docking studies of related dihydroquinoline analogs indicate that the non-planar geometry can redirect binding preference toward alternative targets, as evidenced by the 5-HT₃ receptor affinity (IC₅₀ = 166 nM) reported for the structurally closest 6-hydroxy analog [3]. This target–scaffold divergence means the compound should not be presumed to function as a tubulin inhibitor without direct experimental confirmation.

Structural divergence

Class-level inference

Non-planar dihydroquinoline core

Tubulin binding not inferred; target engagement may differ

Aromatic quinoline CBSIs show IC₅₀ 0.03–0.18 µM; target compound untested

Evidence Dimension	Predicted colchicine-site tubulin binding vs. alternative target engagement
Target Compound Data	Non-planar 2,2,4-trimethyl-1,2-dihydroquinoline core; tubulin binding not experimentally confirmed
Comparator Or Baseline	Compound 14u (6-aryl-4-(TMP)quinoline): IC₅₀ 0.03–0.18 μM against cancer cell lines; confirmed CBSI. MPT0B014 (6-quinolinyl-TMP): IC₅₀ ≈ 0.03 μM; G₂/M arrest; tubulin polymerization inhibition confirmed.
Quantified Difference	Qualitative structural divergence (saturated vs. aromatic core) associated with >100-fold predicted difference in tubulin binding affinity based on SAR of congeneric series
Conditions	In silico structural comparison; in vitro binding data for comparators from published CBSI assays

Why This Matters

Investigators seeking tubulin-targeted agents should select experimentally validated aromatic quinoline CBSIs; the target compound's saturated core may offer differentiated polypharmacology or target selectivity that requires de novo profiling.

• [1] Qianqian Xu, Yuxuan Tu, Yujing Zhang, Yutao Xiu, Zongjiang Yu, Hongfei Jiang, Chao Wang. Discovery and Biological Evaluation of 6-Aryl-4-(3,4,5-trimethoxyphenyl)quinoline Derivatives with Promising Antitumor Activities as Novel Colchicine-Binding Site Inhibitors. Eur. J. Med. Chem. 2024, 116869. View Source
• [2] Bertin Bioreagent. MPT0B014 (6-Quinolinyl(3,4,5-trimethoxyphenyl)methanone) – Product Datasheet. IC₅₀ ≈ 0.03 μM; G₂/M arrest and apoptosis in A549 cells; in vivo tumor growth reduction in A549 xenograft. View Source
• [3] BindingDB Entry BDBM50452951 / CHEMBL288490. (6-Hydroxy-2,2,4-trimethyl-3,4-dihydroquinolin-1(2H)-yl)(3,4,5-trimethoxyphenyl)methanone: IC₅₀ = 166 nM, 5-HT₃ receptor radioligand displacement assay. View Source

Procurement-Relevant Application Scenarios for (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone

Medicinal Chemistry SAR Exploration of Dihydroquinoline-Based Trimethoxyphenyl Hybrids

The compound serves as a key starting point for SAR campaigns exploring the impact of quinoline ring saturation on the biological profile of TMP-containing hybrids. Its one-step, quantitative-yield synthesis [1] enables rapid analog generation through late-stage functionalization of the dihydroquinoline core, allowing systematic comparison with aromatic quinoline CBSIs such as compound 14u and MPT0B014 [2].

Chemical Probe Development for Non-Tubulin Targets

Given that the closest structural analog (6-hydroxy derivative) binds the 5-HT₃ receptor with sub-micromolar affinity (IC₅₀ = 166 nM) rather than tubulin [1], the target compound—lacking the 6-hydroxy substituent—provides a cleaner scaffold for probing whether the 2,2,4-trimethyl-1,2-dihydroquinoline core itself directs target engagement toward aminergic GPCRs or other non-tubulin protein families.

Analytical Reference Standard for Dihydroquinoline-Containing Compound Libraries

The comprehensive multi-technique spectroscopic characterization (¹H-, ²H-, ¹³C-NMR, IR, Raman) published for this compound [1] establishes it as a well-characterized reference material for analytical method development, column chromatography calibration, and spectroscopic library building in laboratories managing dihydroquinoline-containing screening collections.

Synthetic Methodology Benchmarking for Vilsmeier-Type Acylations

The reported one-step quantitative Vilsmeier acylation protocol [1] provides a robust benchmark reaction for evaluating new catalysts, solvent systems, or continuous-flow adaptations of Vilsmeier chemistry applied to N-heterocyclic substrates, with the target compound serving as a well-defined model product.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR of dihydroquinoline hybrids

One-step, high-yield scaffold synthesis

Scaffold diversification and structure–activity profiling

Chemical probe for non-tubulin targets

Non-planar core geometry distinct from aromatic quinoline CBSIs

Target engagement profiling and selectivity validation

Analytical reference standard

Comprehensive multi-technique spectroscopic fingerprint

Identity verification and spectral library integration

Synthetic methodology benchmarking

Quantitative Vilsmeier acylation protocol

Reaction reproducibility and continuous-flow adaptation

• [1] Jonas Jaster, Elias Dressler, Robert Geitner, Gregor Alexander Groß. Synthesis and Spectroscopic Characterization of (3,4,5-Trimethoxyphenyl)(2,2,4-trimethylquinolin-1(2H)-yl)methanone. Molbank 2023, 2023(2), M1654. DOI: 10.3390/M1654. View Source
• [2] Qianqian Xu et al. Discovery and Biological Evaluation of 6-Aryl-4-(3,4,5-trimethoxyphenyl)quinoline Derivatives. Eur. J. Med. Chem. 2024, 116869; and Bertin Bioreagent MPT0B014 Datasheet. View Source